molecular formula C18H29NO4S B1172366 1-(3,4-Dipropoxybenzenesulfonyl)azepane

1-(3,4-Dipropoxybenzenesulfonyl)azepane

Cat. No.: B1172366
M. Wt: 355.493
InChI Key: FDHJQRZJPKDGQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4-Dipropoxybenzenesulfonyl)azepane is a synthetic organic compound characterized by a benzenesulfonyl core substituted with two propoxy groups at the 3- and 4-positions, linked to an azepane (a seven-membered nitrogen-containing heterocycle).

Properties

Molecular Formula

C18H29NO4S

Molecular Weight

355.493

IUPAC Name

1-(3,4-dipropoxyphenyl)sulfonylazepane

InChI

InChI=1S/C18H29NO4S/c1-3-13-22-17-10-9-16(15-18(17)23-14-4-2)24(20,21)19-11-7-5-6-8-12-19/h9-10,15H,3-8,11-14H2,1-2H3

InChI Key

FDHJQRZJPKDGQO-UHFFFAOYSA-N

SMILES

CCCOC1=C(C=C(C=C1)S(=O)(=O)N2CCCCCC2)OCCC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

However, general comparisons can be inferred based on chemical classes and functional groups:

Structural Analogues in Sulfonamide Chemistry

  • Caffeic Acid Derivatives (): While caffeic acid (3,4-dihydroxybenzeneacrylic acid) shares a 3,4-disubstituted benzene ring, it lacks the sulfonamide-azepane moiety. Caffeic acid derivatives are primarily used as antioxidants or anti-inflammatory agents in food and cosmetics, contrasting with the sulfonamide class’s focus on enzyme-targeted drug development .
  • 1-(Oxiran-2-ylmethyl)azepane (): This compound shares the azepane core but replaces the sulfonamide and propoxy-substituted benzene with an epoxy group. Such epoxide derivatives are often intermediates in synthesizing more complex molecules, highlighting divergent synthetic pathways compared to sulfonamide-based targets .

Physicochemical and Analytical Comparisons

  • Solubility and Stability: Sulfonamide derivatives like 1-(3,4-Dipropoxybenzenesulfonyl)azepane typically exhibit lower water solubility compared to carboxylic acids (e.g., caffeic acid) due to reduced polarity.
  • Spectral Analysis : The NMR methodology described in (using DMSO–CCl4 mixtures and referencing to DMSO-d6) is applicable to characterizing sulfonamide derivatives. However, the target compound’s aromatic and sulfonyl protons would require higher-field NMR (e.g., 400+ MHz) for precise resolution .

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